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Compound of Interest

Compound Name: 2-(Methylthio)nicotinoyl chloride

Cat. No.: B1272650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-
(Methylthio)nicotinoyl chloride (CAS: 97936-43-1). Adherence to these procedures is

essential for ensuring laboratory safety and maintaining experimental integrity. This compound

is a corrosive solid that reacts with moisture and should be handled with appropriate

precautions.

Hazard Identification and Classification
2-(Methylthio)nicotinoyl chloride is classified as a corrosive solid that is acidic and organic.

[1] It causes severe skin burns and eye damage.[2][3]
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A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

full-face shield.[4]

Protects against splashes and

fumes that can cause severe

eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[4] A

lab coat or chemical-resistant

apron is also required.[5]

Prevents skin contact which

can lead to severe burns.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[6] If ventilation is

inadequate, a NIOSH/MSHA

approved respirator is

necessary.[3][6]

Avoids inhalation of corrosive

dust and vapors.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure that a safety shower and eyewash station are readily accessible and operational.

[7]

Work exclusively within a certified chemical fume hood.[6]

Assemble all necessary equipment and reagents before handling the compound.

Have a spill kit with a dry absorbent material (e.g., sand, vermiculite) readily available.[8]

Handling:

Don the appropriate PPE as detailed in the table above.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with

moisture.[7][8]
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Keep the container tightly closed when not in use.[3][7]

Avoid breathing dust or vapors.[3][7]

Ground/bond container and receiving equipment to prevent static discharge.[9]

In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[2][7]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[2][7]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Seek immediate medical attention.[7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2][7]

Disposal Plan
Proper disposal of 2-(Methylthio)nicotinoyl chloride and its containers is crucial to prevent

environmental contamination and ensure safety.

Neutralization of Small Quantities:

Under an inert atmosphere and in a chemical fume hood, slowly add the compound to a

stirred, cold solution of sodium bicarbonate or a similar weak base.

Continue stirring for several hours to ensure complete neutralization.

The resulting mixture should be collected in a labeled hazardous waste container.[8]

Waste Collection:
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All waste materials, including contaminated PPE and absorbent from spills, must be

placed in a clearly labeled, sealed container for hazardous waste.[8]

The container should be labeled as "Hazardous Waste" and list all its components.[8]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.[8]

Do not dispose of this chemical down the drain.[2]
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Caption: Workflow for the safe handling and disposal of 2-(Methylthio)nicotinoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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